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Compound of Interest

Compound Name: Methyl 4-bromo-3-formylbenzoate

Cat. No.: B1322973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Methyl 4-bromo-3-formylbenzoate (CAS No: 858124-35-3). The information is intended to

guide laboratory personnel in the safe use, storage, and disposal of this compound, minimizing

potential risks.

Chemical Identification and Physical Properties
Methyl 4-bromo-3-formylbenzoate is a solid organic compound. Key identification and

physical property data are summarized below.

Identifier Value Source

IUPAC Name
methyl 4-bromo-3-

formylbenzoate
[1]

CAS Number 858124-35-3

Molecular Formula C₉H₇BrO₃ [1][2]

Molecular Weight 243.05 g/mol [1][2][3]

Physical Form Solid
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Physical Property Value Notes Source

logP 1.9 Computed [1]

Topological Polar

Surface Area (TPSA)
43.4 Å² Computed [1]

Note: Experimental data for properties such as melting point, boiling point, and flash point are

not consistently available. All personnel should handle this compound as a solid with unknown

thermal decomposition properties.

Hazard Identification and Classification
Methyl 4-bromo-3-formylbenzoate is classified as a hazardous substance. The GHS

classification and corresponding hazard statements are critical for understanding the potential

risks.

GHS Classification Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Specific target organ toxicity —

Single exposure
H335 May cause respiratory irritation

Signal Word:Warning[3]

GHS Pictogram:[3]

GHS07 (Exclamation mark)

First-Aid Measures
In case of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

Skin Contact

Wash off immediately with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure the safety of laboratory personnel.

Aspect Protocol

Handling

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fume, gas, mist, vapors, or

spray. Wash hands and any exposed skin

thoroughly after handling. Do not eat, drink, or

smoke when using this product. Avoid contact

with skin and eyes.

Storage

Store in a well-ventilated place. Keep container

tightly closed. Store in a dry, cool place. For

long-term stability, storage at 2-8°C under an

inert atmosphere is recommended.
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Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure. The following

diagram outlines the necessary PPE for handling Methyl 4-bromo-3-formylbenzoate.

Required Personal Protective Equipment (PPE)

Handling
Methyl 4-bromo-3-formylbenzoate

Eye Protection:
Safety glasses with side-shields or goggles

(EN166 compliant)

Hand Protection:
Chemical-resistant gloves
(e.g., Nitrile, Neoprene)

Body Protection:
Laboratory coat

Respiratory Protection:
Use in a well-ventilated area or fume hood.

If dust is generated, use a NIOSH/MSHA approved respirator.

Click to download full resolution via product page

Caption: Standard PPE for handling Methyl 4-bromo-3-formylbenzoate.

Accidental Release Measures
A clear and practiced spill response plan is vital. The following workflow details the steps to be

taken in the event of a spill.

Spill Detected
Evacuate immediate area

and alert others
Assess the spill
(Size, Location)

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the spill
(Use inert absorbent material)

Clean up spill:
Sweep up solid material carefully

to avoid dust generation

Collect waste into a
sealed, labeled container

Decontaminate the area
with appropriate solvent and water

Dispose of waste
according to institutional and

local regulations
Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Toxicological and Ecological Information
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Endpoint Information

Acute Toxicity
Harmful if swallowed. No specific LD50 or LC50

data available from the conducted search.

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye irritation.

Respiratory Irritation May cause respiratory irritation.

Carcinogenicity No data available.

Mutagenicity No data available.

Ecotoxicity
No specific data available. Should not be

released into the environment.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Waste generators must determine whether a discarded chemical is classified as

hazardous. Contact a licensed professional waste disposal service to dispose of this material.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a comprehensive risk assessment, which should be

conducted by qualified personnel before handling this chemical. Always refer to the most

current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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